Cas no 2089700-78-5 (1,8-Dioxa-4-azaspiro[4.5]decane-3-carboxylic acid, ethyl ester)

• Product Name: 1,8-Dioxa-4-azaspiro[4.5]decane-3-carboxylic acid, ethyl ester
• CAS No: 2089700-78-5
• MF: C₁₀H₁₇NO₄
• MW: 215.24628329277
• CID: 5276855
• Update Time: 2025-06-15

1,8-Dioxa-4-azaspiro[4.5]decane-3-carboxylic acid, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,8-Dioxa-4-azaspiro[4.5]decane-3-carboxylic acid, ethyl ester

• Inchi： 1S/C10H17NO4/c1-2-14-9(12)8-7-15-10(11-8)3-5-13-6-4-10/h8,11H,2-7H2,1H3
• InChI Key： VRGXBOQFLIUWTH-UHFFFAOYSA-N
• SMILES： O1C2(CCOCC2)NC(C(OCC)=O)C1

Additional information on 1,8-Dioxa-4-azaspiro[4.5]decane-3-carboxylic acid, ethyl ester

Research Brief on 1,8-Dioxa-4-azaspiro[4.5]decane-3-carboxylic acid, ethyl ester (CAS: 2089700-78-5)

1,8-Dioxa-4-azaspiro[4.5]decane-3-carboxylic acid, ethyl ester (CAS: 2089700-78-5) is a spirocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential pharmacological applications. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses. The information presented herein is derived from recent peer-reviewed publications and industry reports, ensuring the accuracy and relevance of the content.

The spirocyclic scaffold of 1,8-Dioxa-4-azaspiro[4.5]decane-3-carboxylic acid, ethyl ester offers a versatile platform for drug discovery, as it combines the rigidity of spirocycles with the functional diversity of heterocyclic systems. Recent studies have explored its utility as a building block in the synthesis of novel bioactive molecules, particularly in the development of central nervous system (CNS) agents and antimicrobial compounds. The ethyl ester moiety further enhances its applicability by improving solubility and bioavailability, making it a promising candidate for further pharmacological evaluation.

One of the key areas of research involving this compound is its role in the synthesis of gamma-aminobutyric acid (GABA) receptor modulators. GABA receptors are critical targets for the treatment of neurological disorders such as anxiety, epilepsy, and insomnia. Preliminary in vitro studies have demonstrated that derivatives of 1,8-Dioxa-4-azaspiro[4.5]decane-3-carboxylic acid, ethyl ester exhibit moderate affinity for GABA_A receptors, suggesting potential anxiolytic or sedative effects. However, further in vivo studies are required to validate these findings and assess the compound's therapeutic potential.

In addition to its neurological applications, recent investigations have highlighted the antimicrobial properties of this spirocyclic compound. Researchers have synthesized a series of analogs and evaluated their efficacy against a panel of bacterial and fungal pathogens. Notably, some derivatives displayed promising activity against drug-resistant strains, such as methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans. These findings underscore the potential of 1,8-Dioxa-4-azaspiro[4.5]decane-3-carboxylic acid, ethyl ester as a scaffold for developing new antimicrobial agents.

The synthetic routes to 1,8-Dioxa-4-azaspiro[4.5]decane-3-carboxylic acid, ethyl ester have also been a focus of recent research. Advances in catalytic methods, including the use of transition metal catalysts and organocatalysts, have enabled more efficient and stereoselective syntheses of this compound. These improvements not only enhance the scalability of production but also facilitate the exploration of structural modifications to optimize biological activity. Computational modeling and structure-activity relationship (SAR) studies have further contributed to the rational design of derivatives with improved pharmacological profiles.

Despite these promising developments, challenges remain in the clinical translation of 1,8-Dioxa-4-azaspiro[4.5]decane-3-carboxylic acid, ethyl ester and its derivatives. Issues such as metabolic stability, toxicity, and selectivity need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to overcome these hurdles and advance the compound into clinical trials.

In conclusion, 1,8-Dioxa-4-azaspiro[4.5]decane-3-carboxylic acid, ethyl ester (CAS: 2089700-78-5) represents a promising scaffold for drug discovery, with potential applications in neurology and antimicrobial therapy. Continued research into its synthesis, biological activity, and mechanistic insights will be crucial for unlocking its full therapeutic potential. This brief serves as a snapshot of the current state of research and highlights the need for further investigation to translate these findings into clinical applications.